Cas no 141068-80-6 (4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one)
141068-80-6 structure
Product Name:4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one
CAS No:141068-80-6
MF:C9H8N2O4
MW:208.170822143555
CID:2196364
PubChem ID:21877805
Update Time:2024-11-08
4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one
- 4-methyl-7-nitro-1,4-benzoxazin-3-one
- 2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro-
- ZBHRAYSDUNQXKV-UHFFFAOYSA-N
- DTXSID30619280
- 4-methyl-7-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
- SCHEMBL3042096
- CS-0159418
- AKOS016360142
- E81983
- 4-methyl-7-nitro-2h-1,4-benzoxazin-3(4h)-one
- 141068-80-6
- 4-methyl-7-nitro-2H-1,4-benzoxazin-3-one
-
- Inchi: 1S/C9H8N2O4/c1-10-7-3-2-6(11(13)14)4-8(7)15-5-9(10)12/h2-4H,5H2,1H3
- InChI Key: ZBHRAYSDUNQXKV-UHFFFAOYSA-N
- SMILES: O1CC(N(C)C2C=CC(=CC1=2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 208.04840674g/mol
- Monoisotopic Mass: 208.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.4Ų
4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1235971-250mg |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 250mg |
$75 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1235971-1g |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 1g |
$140 | 2024-06-08 | |
| Chemenu | CM534058-100mg |
4-Methyl-7-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one |
141068-80-6 | 97% | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM534058-250mg |
4-Methyl-7-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one |
141068-80-6 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM534058-1g |
4-Methyl-7-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one |
141068-80-6 | 97% | 1g |
$*** | 2023-03-30 | |
| Aaron | AR001GJ2-100mg |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 100mg |
$9.00 | 2025-02-11 | |
| Aaron | AR001GJ2-250mg |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 250mg |
$21.00 | 2025-02-11 | |
| Aaron | AR001GJ2-1g |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 1g |
$79.00 | 2025-02-11 | |
| 1PlusChem | 1P001GAQ-100mg |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 100mg |
$29.00 | 2024-06-21 | |
| 1PlusChem | 1P001GAQ-250mg |
2H-1,4-Benzoxazin-3(4H)-one, 4-methyl-7-nitro- |
141068-80-6 | 97% | 250mg |
$42.00 | 2024-06-21 |
4-Methyl-7-nitro-2h-benzo[b][1,4]oxazin-3(4h)-one Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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